Tert-butyl (3-amino-2,6-dichloropyridin-4-yl)carbamate

• IUPAC Name: tert-butyl N-(3-amino-2,6-dichloropyridin-4-yl)carbamate
• InChI: InChI=1S/C10H13Cl2N3O2/c1-10(2,3)17-9(16)14-5-4-6(11)15-8(12)7(5)13/h4H,13H2,1-3H3,(H,14,15,16)
• InChI Key: XBCWWJVHFBRLEE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC(=NC(=C1N)Cl)Cl
• Molecular Formula: C10H13Cl2N3O2
• Molecular Weight: 278.13 g/mol

Description

“Tert-butyl (3-amino-2,6-dichloropyridin-4-yl)carbamate” is a chemical compound with the molecular weight of 263.12. It is a white to off-white solid and is stored in a refrigerator.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H12Cl2N2O2/c1-10(2,3)16-9(15)13-6-4-7(11)14-8(12)5-6/h4-5H,1-3H3,(H,13,14,15). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“Tert-butyl (3-amino-2,6-dichloropyridin-4-yl)carbamate” is a white to off-white solid. It is stored in a refrigerator.

Scientific Research Applications

Chemical Synthesis

. . .

Dipeptide Synthesis

. .

β-secretase and Acetylcholinesterase Inhibitor

. .

Chemoselective Tert-butoxycarbonylation Reagent

. .

Safety and Hazards

This compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements associated with this compound include H315, H319, and H335. Precautionary statements include P261, P305, P338, and P351.

Synthesis routes and methods I

Procedure details

A mixture of tert-butyl (2,6-dichloro-3-nitropyridin-4-yl)carbamate (700 g, 2.27 mol) and iron (1272.7 g, 22.7 mol) in ethanol (5 L) and water (1 L) was stirred at room temperature for 10 h. The mixture was filtered, the filtrate was concentrated in vacuo, and the crude product was crystallized using EtOAc to give tert-butyl (3-amino-2,6-dichloropyridin-4-yl)carbamate.

Synthesis routes and methods II

Procedure details

tert-Butyl (2,6-dichloro-3-nitropyridin-4-yl)carbamate (65 g, 0.212 mol) was added to a mixture of Raney-Ni (12.5 g) in ethanol (1.5 L) under H2. The mixture was stirred at 50° C. for 3 h. TLC (petroleum/ethyl acetate=5:1) showed that most of the tert-butyl (2,6-dichloro-3-nitropyridin-4-yl)carbamate was consumed. The mixture was filtered, and the filtrate was concentrated to give crude tert-butyl (3-amino-2,6-dichloropyridin-4-yl)carbamate, which was used for the next step without further purification. 1H NMR (400 MHz, CDCl3) δ: 7.84 (s, 1H), 6.85 (s, 1H), 1.54 (s, 9H).

Synthesis routes and methods III

Procedure details

Tert-butyl 2,6-dichloro-3-nitropyridin-4-ylcarbamate 2.42 (2.0 g, 6.49 mmol) was dissolved in THF (10 mL) and cooled to 0° C. in ice-bath. To this solution sodium dithionite (3.39 g, 19.47 mmol), and NaHCO3 (1.6 g) dissolved in 10 mL of water, were added and the mixture was stirred at 0° C. After 1 hr, LC/MS indicated full conversion to desired product, solvent was removed under reduced pressure. Solids re-dissolved and extracted with ethyl acetate and water. Organic layer was washed with brine, dried over MgSO4, filtered, and concentrated under reduced pressure. Residue obtained was recrystallized from acetonitrile to obtain tert-butyl 3-amino-2,6-dichloropyridin-4-ylcarbamate 2.43 that was used for next step without further purification.